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Compound of Interest

Compound Name: Trinonanoin

Cat. No.: B053129 Get Quote

Trinonanoin, identified by the CAS Number 126-53-4, is a saturated triglyceride of significant

interest in various scientific domains, from cosmetic science to advanced pharmaceutical

research.[1][2][3] Structurally, it is the triester formed from one molecule of glycerol and three

molecules of nonanoic acid (also known as pelargonic acid).[4] As a simple, well-defined

triglyceride, Trinonanoin serves as an invaluable tool for researchers exploring lipid

metabolism, nutrition, and the formulation of lipid-based drug delivery systems. Its synonyms

include Tripelargonin, Glyceryl Tripelargonate, and 1,2,3-Trinonanoyl Glycerol.[3][5]

This guide provides a comprehensive technical overview of Trinonanoin, focusing on its

physicochemical properties, a representative synthesis workflow, its applications in research

and drug development, and a detailed analysis of its safety, handling, and storage protocols.

The information is curated for professionals in research and development who require both

foundational data and practical, field-proven insights.

Section 2: Physicochemical and Thermal Properties
The functional utility of Trinonanoin in any application is fundamentally governed by its

physical and chemical characteristics. These properties dictate its solubility, stability, and

interaction with other molecules and biological systems. For instance, its low melting point and

hydrophobicity are key to its function as an emollient in cosmetics and as a lipid matrix

component in pharmaceutical formulations.[4]

A compilation of its key properties is presented below for easy reference.
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Property Value Source(s)

CAS Number 126-53-4 [1][2][3][5]

Molecular Formula C₃₀H₅₆O₆ [1][3][6]

Molecular Weight 512.76 g/mol [1][5][7]

Appearance A liquid [3][7]

Density ~0.943 g/mL at 20 °C [1][5][7]

Melting Point 8-9 °C [1][5][7]

Boiling Point 544.1±17.0 °C (Predicted) [1][7]

Refractive Index n20/D 1.449 [1][5][7]

Solubility
DMF: 20 mg/mL; DMSO: 20

mg/mL; Ethanol: 25 mg/mL
[3][7]

Water Solubility 93.4 μg/L at 20 °C [7]

Storage Temperature -20°C [3][5][7]

Section 3: Representative Synthesis and
Purification Workflow
The synthesis of a high-purity triglyceride like Trinonanoin is essential for reproducible

research outcomes. While multiple synthetic routes exist, a common and effective method

involves the esterification of glycerol with nonanoic acid or the transesterification of a glycerol

source (like triacetin) with a nonanoic acid methyl ester.[8] The following protocol describes a

generalized, yet detailed, workflow based on established principles of triglyceride synthesis.

Causality in Experimental Design
The choice of a catalyzed reaction is critical for achieving a high yield and minimizing reaction

time. Sodium methoxide is an effective catalyst for transesterification, promoting the exchange

of acyl groups.[8] The subsequent purification via chromatography is not merely a cleanup

step; it is essential for removing unreacted starting materials and reaction byproducts, which

could otherwise interfere with experimental results or introduce toxicity in biological systems.
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Analysis via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) serves as a

validation checkpoint to ensure the final product meets the required purity specifications.[8]

Experimental Protocol: Synthesis of Trinonanoin
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, combine glycerol (1 equivalent) and an excess of nonanoic acid (e.g., 3.3

equivalents). The excess acyl donor drives the reaction equilibrium towards the formation of

the triglyceride.

Catalysis: Introduce a suitable acid catalyst (e.g., p-toluenesulfonic acid) to the mixture.

Alternatively, for transesterification from a methyl ester, a base catalyst like sodium

methoxide is used.[8]

Reaction Execution: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to

the required temperature (typically >100°C) for several hours. The inert atmosphere is crucial

to prevent oxidative side reactions, especially at elevated temperatures.

Workup: After the reaction is complete (monitored by TLC), cool the mixture to room

temperature. Neutralize the catalyst with a weak base (e.g., sodium bicarbonate solution) if

an acid catalyst was used.

Extraction: Transfer the mixture to a separatory funnel and extract the product into a

nonpolar organic solvent like hexane. Wash the organic layer sequentially with water and

brine to remove water-soluble impurities and residual catalyst.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to yield the crude Trinonanoin.

Purification: Purify the crude product using column chromatography on silica gel, eluting with

a solvent system such as a hexane/ethyl acetate gradient. This step separates the desired

triglyceride from mono- and diglyceride intermediates and unreacted fatty acids.[9]

Purity Verification: Analyze the purified fractions by TLC or GC to confirm the absence of

impurities. Pool the pure fractions and remove the solvent under vacuum to obtain pure

Trinonanoin. Confirm identity using spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, MS).
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Visualization: Synthesis Workflow
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Caption: Conceptual role of triglycerides in lipid-based drug delivery systems.
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Section 5: Safety, Handling, and Storage Protocols
Adherence to rigorous safety and handling protocols is paramount when working with any

chemical reagent. The following information is synthesized from available Safety Data Sheets

(SDS) and established best practices for lipid handling.

Safety Data Sheet (SDS) Analysis
A review of the Safety Data Sheet for 1,2,3-Trinonanoyl Glycerol indicates that the substance is

not classified as hazardous according to the Globally Harmonized System (GHS). [10]It carries

no GHS hazard pictograms, signal words, or hazard statements. [10]

Safety Parameter Rating/Information Source

GHS Classification
Not classified as
hazardous

[10]

Hazard Pictograms None [10]

Signal Word None [10]

Hazard Statements None [10]

NFPA Ratings (0-4) Health: 0, Fire: 0, Reactivity: 0 [10]

HMIS Ratings (0-4) Health: 0, Fire: 0, Reactivity: 0 [10]

Personal Protective Equipment Eyeshields, Gloves

WGK (Water Hazard Class)
WGK 1: Slightly hazardous for

water (Self-assessment)
[10]

| RTECS Number | RA7005000 | [5][7]|

Despite its non-hazardous classification, standard laboratory precautions should always be

observed. This includes wearing appropriate personal protective equipment (PPE), such as

safety glasses and gloves, to prevent skin and eye contact.

Handling and Storage Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://www.chemwhat.com/trinonanoin-cas-126-53-4/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5307218.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical stability of triglycerides like Trinonanoin, which are esters, depends heavily on

storage conditions. Hydrolysis and oxidation are the primary degradation pathways. The

following protocol is designed to maximize the shelf-life and purity of the compound.

Receiving and Initial Storage: Upon receipt, store the container at the recommended

temperature of -20°C. [3][7]This low temperature significantly slows down potential hydrolytic

and oxidative processes.

Aliquoting and Inert Atmosphere: For long-term storage, especially if the compound will be

used intermittently, it is best practice to aliquot the material into smaller, single-use vials

under an inert atmosphere (argon or nitrogen). This minimizes exposure to atmospheric

oxygen and moisture each time the stock is accessed.

Material Transfer:

Before opening, allow the container to warm to room temperature. This prevents

condensation of atmospheric moisture onto the cold compound, which could promote

hydrolysis. [11] * Always use glass or Teflon-lined containers and transfer tools (e.g., glass

pipettes, stainless steel spatulas). Avoid contact with plastics like polystyrene or

polypropylene when handling the neat lipid or its organic solutions, as plasticizers can

leach into the sample. [11]4. Solvent Choice: If preparing a stock solution, use a high-

purity, anhydrous organic solvent such as ethanol, DMSO, or DMF, in which Trinonanoin
is known to be soluble. [3][7]Store solutions at -20°C.

Disposal: Dispose of unused material and containers in accordance with local, state, and

federal regulations.

Visualization: Safe Handling Workflow
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Procedure for Use
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Caption: Recommended workflow for the safe handling and storage of Trinonanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://lipids.alfa-chemistry.com/product/trinonanoin-cas-126-53-4-307694.html
https://www.caymanchem.com/product/28177/1-2-3-trinonanoyl-glycerol
https://www.benchchem.com/product/b053129
https://www.chemwhat.com/trinonanoin-cas-126-53-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Trinonanoin
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5307218.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5307218.aspx
https://www.researchgate.net/publication/225472769_Synthesis_and_purification_of_polyunsaturated_triglycerides
https://www.mdpi.com/1420-3049/27/16/5190
https://cdn.caymanchem.com/cdn/msds/28177m.pdf
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/product/b053129#trinonanoin-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b053129#trinonanoin-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b053129#trinonanoin-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b053129#trinonanoin-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

